Cas no 1483115-31-6 (5-FLUORO-4-HYDRAZINYL-6-METHYLPYRIMIDINE)

• Product Name: 5-FLUORO-4-HYDRAZINYL-6-METHYLPYRIMIDINE
• CAS No: 1483115-31-6
• MF: C₅H₇FN₄
• MW: 142.134283304214
• MDL: MFCD21665281
• CID: 5243547
• Update Time: 2025-06-22

5-FLUORO-4-HYDRAZINYL-6-METHYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-fluoro-4-hydrazinyl-6-methyl-
• 5-FLUORO-4-HYDRAZINYL-6-METHYLPYRIMIDINE

• MDL： MFCD21665281
• Inchi： 1S/C5H7FN4/c1-3-4(6)5(10-7)9-2-8-3/h2H,7H2,1H3,(H,8,9,10)
• InChI Key： LNHBEAHDCODLBY-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(F)C(NN)=N1

Additional information on 5-FLUORO-4-HYDRAZINYL-6-METHYLPYRIMIDINE

5-Fluoro-4-Hydrazinyl-6-Methylpyrimidine: A Comprehensive Overview

The compound 5-Fluoro-4-Hydrazinyl-6-Methylpyrimidine (CAS No. 1483115-31-6) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyrimidine ring system with substituents at positions 4, 5, and 6, exhibits a range of interesting properties that make it a valuable molecule for research and potential applications.

The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 3, serves as the backbone of this compound. The substitution pattern is particularly notable: a fluorine atom at position 5, a hydrazine group (-NH₂) at position 4, and a methyl group (-CH₃) at position 6. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 5-Fluoro-4-Hydrazinyl-6-Methylpyrimidine in drug discovery. The hydrazine group, known for its ability to form hydrogen bonds, has been implicated in enhancing bioavailability and targeting specific biological pathways. Fluorine substitution, on the other hand, is often associated with increased lipophilicity and stability against metabolic degradation, which are desirable traits for drug candidates.

In addition to its pharmacological applications, this compound has shown promise in materials science. The pyrimidine ring's aromaticity and conjugation capabilities make it suitable for use in organic electronics. Researchers have explored its potential as a building block for organic semiconductors and light-emitting materials. The methyl group's electron-donating properties further enhance its utility in such applications by modulating electronic transitions.

The synthesis of 5-Fluoro-4-Hydrazinyl-6-Methylpyrimidine involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, making the compound more accessible for large-scale studies.

From an environmental standpoint, the compound's stability and biodegradation characteristics are under investigation. Understanding its fate in various environments is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 5-Fluoro-4-Hydrazinyl-6-Methylpyrimidine (CAS No. 1483115-31-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in advancing both medicinal chemistry and materials science.